Cas no 30433-92-2 (2-(5-Methyl-2-thienyl)ethanamine)

• Product Name: 2-(5-Methyl-2-thienyl)ethanamine
• CAS No: 30433-92-2
• MF: C₇H₁₁NS
• MW: 141.23394036293
• MDL: MFCD08059759
• CID: 853569
• PubChem ID: 14788189
• Update Time: 2025-11-02

2-(5-Methyl-2-thienyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methylthiophen-2-yl)ethanamine
• 2-(5-Methyl-2-thienyl)ethanamine
• 2-(5-METHYL-THIOPHEN-2-YL)-ETHYLAMINE
• 2-Thiopheneethanamine, 5-methyl-
• 2-Thiopheneethanamine,5-methyl

• MDL： MFCD08059759
• Inchi： 1S/C7H11NS/c1-6-2-3-7(9-6)4-5-8/h2-3H,4-5,8H2,1H3
• InChI Key： VAYWLNRNWZOIAG-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1CCN

Computed Properties

• Exact Mass: 141.06100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2

Experimental Properties

• Boiling Point: 216.593℃ at 760 mmHg
• PSA: 54.26000
• LogP: 2.25800

2-(5-Methyl-2-thienyl)ethanamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-(5-Methyl-2-thienyl)ethanamine

2-(5-Methyl-2-thienyl)ethanamine (CAS No. 30433-92-2): A Comprehensive Overview

2-(5-Methyl-2-thienyl)ethanamine (CAS No. 30433-92-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, also known as 5-methyl-2-thienylethylamine, belongs to the class of thiophene derivatives, which are widely studied for their diverse applications in medicinal chemistry and material science. The unique structural features of 2-(5-Methyl-2-thienyl)ethanamine make it a valuable intermediate in the synthesis of bioactive molecules and functional materials.

The molecular structure of 2-(5-Methyl-2-thienyl)ethanamine consists of a thiophene ring substituted with a methyl group at the 5-position and an ethylamine side chain at the 2-position. This configuration imparts distinct electronic and steric properties, which are crucial for its reactivity and interactions with biological targets. Researchers often explore thiophene-based amines like this compound due to their potential in drug discovery, particularly in the development of central nervous system (CNS) agents and antimicrobial compounds.

One of the most frequently asked questions about 2-(5-Methyl-2-thienyl)ethanamine is its role in neurotransmitter research. The compound's structural similarity to phenethylamines has led to investigations into its potential effects on neurotransmitter systems. However, it is essential to note that this compound is primarily used in controlled research settings and not for consumer applications. Recent trends in scientific literature highlight the growing interest in thiophene derivatives for their versatility in organic synthesis and drug design.

In the context of synthetic chemistry, 2-(5-Methyl-2-thienyl)ethanamine serves as a building block for more complex molecules. Its amine functionality allows for further derivatization, making it a valuable precursor in the preparation of heterocyclic compounds. The compound's stability under various reaction conditions has also been a topic of discussion in online forums and research communities, particularly among chemists exploring novel synthetic pathways.

From a market perspective, the demand for 2-(5-Methyl-2-thienyl)ethanamine has seen steady growth, driven by its applications in academic and industrial research. Suppliers often highlight its high purity and consistent quality as key selling points. Researchers looking for CAS 30433-92-2 or 5-methyl-2-thienylethylamine typically seek detailed technical data, including spectroscopic properties and solubility characteristics, which are critical for experimental success.

Another area of interest is the environmental impact of thiophene-based compounds. While 2-(5-Methyl-2-thienyl)ethanamine is not classified as hazardous, proper handling and disposal protocols are emphasized in safety guidelines. This aligns with the broader scientific community's focus on sustainable and eco-friendly chemical practices, a topic frequently searched in relation to specialty chemicals.

In summary, 2-(5-Methyl-2-thienyl)ethanamine (CAS No. 30433-92-2) is a compound of significant scientific interest due to its structural uniqueness and potential applications. Whether you are a researcher exploring thiophene chemistry or a supplier catering to the chemical industry, understanding the properties and uses of this compound is essential. Its role in advancing pharmaceutical research and material science continues to make it a relevant topic in both academic and professional circles.